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Compound of Interest

Compound Name: Methanesulfonyl cyanide
CAS No.: 24225-08-9
Cat. No.: B141364
Get Quote
. J

Methanesulfonyl cyanide (MsCN), also known as methylsulfonyl cyanide, is a versatile and
highly reactive organosulfur compound that has carved a significant niche in modern organic
synthesis.[1][2] Characterized by a cyano group attached to the potent electron-withdrawing
methanesulfonyl (mesyl) group, MsCN functions as a powerful electrophilic cyanating agent
and a reactive partner in various cycloaddition reactions.[3][4] Its unique reactivity profile
makes it an invaluable tool for introducing the synthetically crucial nitrile functionality and for
constructing complex heterocyclic frameworks.

This guide provides a comprehensive overview of methanesulfonyl cyanide for researchers,
scientists, and drug development professionals. We will delve into its synthesis, core
applications, mechanistic underpinnings, and detailed experimental protocols, offering field-
proven insights into its practical use in the laboratory.

Table 1: Physicochemical Properties of Methanesulfonyl Cyanide
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Property Value Source(s)
CAS Number 24225-08-9 [5][6][7]
Molecular Formula C2H3NO:2S [51[7]
Molecular Weight 105.12 g/mol [51[7]
Appearance Colorless oil/lliquid [3]

. . 68-69 °C at 15 mmHg; 186.4
Boiling Point [31[8]
°C at 760 mmHg

Density 1.383 g/cm3 [8]

Refractive Index (n_D_2°) 1.4301 [3]
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Synthesis and Handling of Methanesulfonyl Cyanide
A Reliable Synthetic Protocol

While sulfonyl cyanides were once considered challenging to prepare, a robust and scalable
procedure has been established, making MsCN readily accessible.[3] The most common
laboratory synthesis starts from the inexpensive and widely available methanesulfonyl chloride.
[3][9] The process involves two key steps:

e Reduction to Sulfinate: Methanesulfonyl chloride is reduced to sodium methanesulfinate
using sodium sulfite in an aqueous solution buffered with sodium bicarbonate.[3]

o Cyanation: The resulting sodium methanesulfinate solution is then treated directly with
cyanogen chloride to afford methanesulfonyl cyanide as a heavy, colorless oil.[3]

This procedure, detailed in Organic Syntheses, provides good to excellent yields (67-72%) and
a high-purity product after distillation.[3]
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Step 1: Reduction

Methanesulfonyl Chloride Sodium Sulfite Sodium Bicarbonate H20
(CHsS0:Cl) (NazS0s) (NaHCO3) 2

+ Na2S0s3, NaHCOs

in H20
\
Sodium Methanesulfinate
(CH3SO2Na)
+ CNCI (in situ)

Step 2: Cyanation v

Cyanogen Chloride Methanesulfonyl Cyanide
(CNCI) (CHsS02CN)

Click to download full resolution via product page

Caption: Synthesis of Methanesulfonyl Cyanide from Methanesulfonyl Chloride.

Experimental Protocol: Synthesis of Methanesulfonyl
Cyanide
Adapted from Organic Syntheses, Coll. Vol. 6, p.727 (1988)[3]

Caution:Cyanogen chloride is highly toxic and volatile. This entire procedure must be
conducted in a well-ventilated chemical fume hood by personnel with appropriate training. All
glassware should be handled with care.[4]

e Apparatus Setup: A 2-liter, three-necked, round-bottomed flask is equipped with a
mechanical stirrer, a pressure-equalizing dropping funnel, and a thermometer.

o Preparation of Sulfinate Solution: The flask is charged with sodium sulfite heptahydrate (126
g, 0.500 mole), sodium hydrogen carbonate (84.0 g, 1.00 mole), and 1 liter of water. Stirring
IS initiated.
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» Addition of Methanesulfonyl Chloride: Freshly distilled methanesulfonyl chloride (57.3 g,
0.500 mole) is added dropwise over 30 minutes. The reaction is slightly exothermic, and
evolution of carbon dioxide is observed. The mixture is stirred for an additional 2 hours until
gas evolution ceases, resulting in a clear solution of sodium methanesulfinate.

e Cyanation: The solution is cooled to 10°C by adding ice directly to the flask. Liquid cyanogen
chloride (50 mL, 1.0 mole) is added in one portion with vigorous stirring. The temperature is
maintained at or below 15°C with further ice addition as needed. Methanesulfonyl cyanide
separates as a turbid, heavy, colorless oil within a minute.

o Extraction: The mixture is stirred for an additional 15 minutes before 200 mL of benzene is
added. After stirring for 3 minutes, the layers are separated. The aqueous layer is extracted
twice more with 100-mL portions of benzene.

« |solation and Purification: The combined organic extracts are washed with water and dried
overnight over anhydrous calcium chloride. After filtration, the solvent is removed using a
rotary evaporator in a fume hood. The crude product is then distilled under reduced pressure
to yield pure methanesulfonyl cyanide (35.4-37.8 g, 67—72%), b.p. 68—-69°C (15 mm).[3]

Safety and Handling

Methanesulfonyl cyanide is a hazardous chemical and must be handled with appropriate
precautions.[5]

 Toxicity: It is toxic if swallowed.[5]
e [Irritation: It causes skin and serious eye irritation and may cause respiratory irritation.[5]
o Flammability: It is a combustible liquid.[5]

Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab
coat, and chemical-resistant gloves. All manipulations should be performed in a certified
chemical fume hood.

Core Applications in Organic Synthesis
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The potent electron-withdrawing nature of the methanesulfonyl group renders the adjacent
cyano group highly electrophilic and activates the molecule for cycloaddition reactions.

Dienophile in Diels-Alder Reactions

One of the most well-documented and synthetically valuable applications of MsCN is its role as
a dienophile in [4+2] cycloaddition reactions.[9] It reacts efficiently with dienes to form
cycloadducts that serve as versatile intermediates for nitrogen-containing bicyclic compounds.

A prime example is the reaction with 1,3-cyclopentadiene. This reaction proceeds readily at low
to ambient temperatures to form 3-methanesulfonyl-2-azabicyclo[2.2.1]hepta-2,5-diene.[9][10]
This adduct is typically not isolated but is hydrolyzed in situ under acidic conditions (e.g., with
acetic acid) to yield 2-azabicyclo[2.2.1]hept-5-en-3-one, a valuable building block in medicinal
chemistry.[9][10] This process offers a significant advantage over routes using more hazardous
reagents like p-toluenesulfonyl cyanide, which is known to be explosive.[10]

(Methanesulfonyl Cyanide) (1,3-Cyc|opentadiene)

+ Cyclopentadiene
4+2] Cycloaddition

Diels-Alder Adduct
(3-methanesulfonyl-2-azabicyclo
[2.2.1]hepta-2,5-diene)

Acidic Hydrolysis
(e.g., Acetic Acid, H20)

2-Azabicyclo[2.2.1]
hept-5-en-3-one

Click to download full resolution via product page

Caption: Diels-Alder reaction of MsCN with cyclopentadiene and subsequent hydrolysis.
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Experimental Protocol: Synthesis of 2-
Azabicyclo[2.2.1]hept-5-en-3-0ne

Adapted from patent literature[9]

Reaction Setup: A solution of methanesulfonyl cyanide (10.51 g, 100 mmol) in 30 mL of
dichloromethane is cooled to -20°C in a reaction vessel.

o Diels-Alder Reaction: Cyclopentadiene (7.93 g, 120 mmol) is added to the cooled solution
over 5 minutes. The reaction mixture is stirred for 2 hours while allowing it to warm to room
temperature.

e Hydrolysis: The solvent is removed by distillation, leaving the Diels-Alder adduct as a
yellowish solid. To this residue, 6 mL of acetic acid and 60 mL of water are added.

o Workup: The mixture is stirred, and the pH is adjusted to ~8 with a 30% sodium hydroxide
solution. The product is then extracted with an appropriate organic solvent (e.qg.,
dichloromethane or ethyl acetate), dried, and purified by chromatography or recrystallization
to yield 2-azabicyclo[2.2.1]hept-5-en-3-one.

Electrophilic Cyanation

The activated cyano group in sulfonyl cyanides readily undergoes attack by a wide range of
nucleophiles.[3][4] This makes MsCN an effective "CN*" synthon for the electrophilic cyanation
of various substrates, a critical transformation in the synthesis of pharmaceuticals and
agrochemicals.[11][12]

While traditional cyanating agents like cyanogen halides are highly toxic gases or volatile
liquids, MsCN provides a more manageable, albeit still hazardous, liquid alternative.[11][13] It
can react with N-, O-, S-, and C-nucleophiles, transferring the cyano group to the nucleophilic
atom.[3]
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Nucleophile \ Methanesulfonyl Cyanide
(Nu- or Nu-H)) (Ms-CN)

CN Transfer oss of Leaving Group
Cyanated Product Methanesulfinate
(Nu-CN) (Ms")
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Caption: General mechanism of electrophilic cyanation using MsCN.

Synthesis of Heterocyclic Scaffolds

Beyond the Diels-Alder reaction, MSCN is a precursor for various five-membered heterocycles.
Its reaction with a-effect nucleophiles, such as hydroxylamine and hydrazines, produces
adducts that can be cyclized to form substituted 1,2,4-oxadiazoles and 1,2,4-triazoles,
respectively.[3][4]

This pathway involves the initial nucleophilic addition of the amine to the electrophilic carbon of
the nitrile group. The resulting amidine or related intermediate can then undergo intramolecular
cyclization and elimination of the methanesulfinate leaving group to furnish the stable
heterocyclic ring system. These scaffolds are prevalent in medicinal chemistry, highlighting
another avenue through which MsCN contributes to drug discovery efforts.[14]

Conclusion

Methanesulfonyl cyanide is a potent and multifaceted reagent in organic chemistry. Its utility
is primarily anchored in its function as a highly reactive dienophile for constructing nitrogenous
bicyclic systems and as an effective electrophilic cyanating agent. The well-established
synthetic protocol from methanesulfonyl chloride ensures its accessibility for laboratory use.[3]
While its hazardous nature demands careful handling, its unique reactivity provides chemists
with a powerful tool for introducing nitrile groups and synthesizing complex molecular
architectures, making it an indispensable component of the modern synthetic chemist's toolbox.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 20. Nitrile synthesis by C-C coupling (cyanation) [organic-chemistry.org]

» To cite this document: BenchChem. [Introduction: Unveiling a Potent Reagent for Cyanation
and Cycloaddition]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141364/docs#introduction-unveiling-a-potent-
reagent-for-cyanation-and-cycloaddition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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